1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid

• IUPAC Name: 1-(2-fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C15H18FNO4/c1-9-4-3-7-17(13(9)15(19)20)14(18)11-6-5-10(21-2)8-12(11)16/h5-6,8-9,13H,3-4,7H2,1-2H3,(H,19,20)
• InChI Key: ZGFJGKFVPONGKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)C2=C(C=C(C=C2)OC)F
• Molecular Formula: C15H18FNO4
• Molecular Weight: 295.31 g/mol

Description

1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid, also known as FMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. FMBA belongs to the class of piperidine carboxylic acids, and it has a molecular weight of 309.34 g/mol.

Mechanism of Action

The exact mechanism of action of 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. It has also been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid has been found to produce a range of biochemical and physiological effects in animal models, including anticonvulsant, analgesic, and anti-inflammatory effects. It has also been found to exhibit neuroprotective properties, protecting neurons from damage caused by various insults such as oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid for laboratory experiments is its potent and selective activity, which allows for the precise modulation of specific neurotransmitter systems and enzymes. However, one of the limitations of 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid, including:
1. Further investigation of its mechanisms of action and its effects on specific neurotransmitter systems and enzymes.
2. Development of new drugs based on 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid for the treatment of epilepsy, neuropathic pain, and inflammation.
3. Exploration of its potential applications in other fields, such as neuroprotection and neurodegenerative diseases.
4. Investigation of its pharmacokinetic and pharmacodynamic properties to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid involves the reaction of 2-fluoro-4-methoxybenzoyl chloride with 3-methylpiperidine-2-carboxylic acid in the presence of a base such as triethylamine. This reaction results in the formation of 1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid, which can be purified using various methods such as column chromatography and recrystallization.

Scientific Research Applications

1-(2-Fluoro-4-methoxybenzoyl)-3-methylpiperidine-2-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of epilepsy, neuropathic pain, and inflammation.